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For researchers, scientists, and drug development professionals, Promega offers a versatile

portfolio of cell-free protein expression systems. These in vitro platforms provide a rapid and

efficient alternative to traditional cell-based expression, enabling the synthesis of functional

proteins within hours. This guide delves into the core principles, technical specifications, and

experimental workflows of Promega's key cell-free systems, offering a comprehensive

resource for harnessing the power of in vitro protein synthesis for a wide range of applications,

from functional genomics and proteomics to high-throughput screening.[1][2][3][4]

Cell-free protein synthesis circumvents the complexities and limitations of using living cells,

such as issues with protein toxicity, solubility, and the need for extensive cell culture.[2][3][5]

These systems are open reactions, allowing for direct manipulation of the synthesis

environment and the incorporation of labels or modified amino acids.[3][4][5] Promega's

offerings are broadly categorized into prokaryotic systems, derived from E. coli extracts, and

eukaryotic systems, which utilize extracts from rabbit reticulocytes, wheat germ, or insect cells.

[2][4][6][7]

Core Systems: A Comparative Overview
Promega's portfolio is designed to meet diverse research needs, from high-yield protein

production for structural studies to the synthesis of functional eukaryotic proteins with post-

translational modifications. The primary systems include the prokaryotic S30 T7 High-Yield

Protein Expression System and the eukaryotic TNT® (Translated/Transcribed) Quick Coupled

Transcription/Translation Systems.
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Feature
S30 T7 High-Yield
Protein Expression
System

TNT® T7 Quick
Coupled
Transcription/Trans
lation System

TNT® SP6 Quick
Coupled
Transcription/Trans
lation System

System Type
Prokaryotic (E. coli

S30 extract)

Eukaryotic (Rabbit

Reticulocyte Lysate)

Eukaryotic (Rabbit

Reticulocyte Lysate)

Typical Protein Yield
Up to 500 µg/mL[2][3]

[8][9][10]
Up to 5 µg/mL[11]

Moderate yields,

suitable for analytical

applications[11][12]

Reaction Time
Approximately 1

hour[8][9][10]

60–90 minutes[11][12]

[13]
60–90 minutes[11][12]

Template DNA

Plasmid with T7

promoter and

ribosome binding

site[8][9][14]

Circular plasmid with

T7 promoter or PCR

product with T7

promoter[11][12][13]

Circular plasmid with

SP6 promoter[11][12]

Key Advantages

High protein yield,

suitable for high-

throughput screening;

protease deficient

extract enhances

protein stability.[2][8]

[14][15]

Expresses

mammalian proteins

in a native-like

environment, allowing

for post-translational

modifications.[2][5][11]

Similar to TNT® T7,

for use with SP6

promoter-containing

vectors.[12]

Primary Applications

Protein-protein

interactions, protein-

DNA interactions,

enzyme activity

assays, antibody

production.[8]

GST pull-downs, gel

shift assays, co-

immunoprecipitation,

characterization of

protein modifications.

[12][16]

Similar to TNT® T7,

for applications

requiring analysis of

proteins from SP6

vectors.[12]

Experimental Workflows and Methodologies
The following sections provide detailed protocols for two of Promega's most widely used cell-

free protein expression systems.
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S30 T7 High-Yield Protein Expression System:
Experimental Protocol
This system is engineered for high-level protein expression from plasmid DNA containing a T7

promoter and a ribosome binding site.[8][9][14] The E. coli S30 extract is deficient in OmpT

endoproteinase and lon protease, which increases the stability of the expressed protein.[10]

[14]

Materials:

S30 T7 High-Yield Protein Expression System components (T7 S30 Extract, S30 Premix

Plus)

S30 T7 Control DNA (or user-provided plasmid DNA at ≥500 ng/µL)

Nuclease-free water

Incubator or water bath at 24–37°C

SDS-PAGE analysis reagents

Procedure:

Thaw the T7 S30 Extract and S30 Premix Plus on ice.

Gently vortex the S30 Premix Plus to ensure it is homogeneous.

In a sterile, nuclease-free microcentrifuge tube, assemble the reaction on ice by adding the

components in the following order:

S30 Premix Plus: 20 µL

T7 S30 Extract: 15 µL

Template DNA (e.g., S30 T7 Control DNA at 500 ng/µL): 1 µg (2 µL)

Nuclease-Free Water: to a final volume of 50 µL
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Mix the reaction gently by pipetting.

Incubate the reaction at 24–37°C for 1 hour.[14] For larger proteins, the incubation time can

be extended.

Following incubation, the reaction can be placed on ice or stored at -20°C.

Analyze the expressed protein by SDS-PAGE followed by Coomassie blue staining or other

detection methods.[14]

TNT® T7 Quick Coupled Transcription/Translation
System: Experimental Protocol
This system utilizes a rabbit reticulocyte lysate to perform coupled transcription and translation

in a single tube, making it ideal for the rapid synthesis of eukaryotic proteins.[11][12]

Materials:

TNT® T7 Quick Coupled Transcription/Translation System components (TNT® Quick Master

Mix)

T7 Luciferase Control DNA (or user-provided circular plasmid or PCR product with a T7

promoter)

Nuclease-free water

Incubator or water bath at 30°C

SDS-PAGE analysis reagents

Procedure:

Thaw the TNT® Quick Master Mix on ice.[13]

Gently vortex the master mix to ensure it is homogeneous.

In a sterile, nuclease-free microcentrifuge tube, assemble the 50 µL reaction on ice by

adding the components in the following order:
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TNT® Quick Master Mix: 40 µL

Template DNA (0.2–2.0 µg of circular plasmid or PCR product): 1 µg is recommended for

initial experiments[11][12]

Nuclease-free water: to a final volume of 50 µL

Mix the reaction by gently flicking the tube.

Incubate the reaction at 30°C for 60–90 minutes.[11][12][13]

After incubation, the reaction can be analyzed immediately or stored at -20°C.

Analyze the synthesized protein by SDS-PAGE and autoradiography (if using labeled amino

acids) or other detection methods.[13]

Visualizing the Workflows
To better understand the processes involved, the following diagrams illustrate the core

concepts and experimental workflows.

Cell-Free System

Template DNA
(Plasmid or PCR Product) mRNA

Transcription

T7 RNA Polymerase
Ribosome Synthesized Protein

Translation Factors,
Amino Acids, tRNA, Energy

Translation

Click to download full resolution via product page
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Caption: Coupled Transcription and Translation Workflow.
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Caption: S30 T7 High-Yield System Experimental Workflow.
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Caption: TNT® Quick Coupled System Experimental Workflow.

Conclusion
Promega's cell-free protein expression systems offer a powerful and flexible platform for

modern life science research. By providing a means to rapidly synthesize proteins without the

constraints of living cells, these systems accelerate the pace of discovery in functional

genomics, proteomics, and drug development. The choice between a prokaryotic or eukaryotic

system will depend on the specific research goals, with the S30 T7 High-Yield system being

ideal for large-scale protein production and the TNT® systems excelling at producing functional

eukaryotic proteins. This guide provides the foundational knowledge for researchers to
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confidently select and implement the optimal Promega cell-free system for their experimental

needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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